Octahydro-2-benzofuran-5,6-diyldimethanediyl diacetate

• CAS No.: 93865-08-8
• Molecular Formula: C14H22O5
• Molecular Weight: 270.32 g/mol
• IUPAC Name: [6-(acetyloxymethyl)-1,3,3a,4,5,6,7,7a-octahydro-2-benzofuran-5-yl]methyl acetate
• InChI: InChI=1S/C14H22O5/c1-9(15)18-7-13-3-11-5-17-6-12(11)4-14(13)8-19-10(2)16/h11-14H,3-8H2,1-2H3
• InChI Key: RZYJFMJSYWCFEA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC1CC2COCC2CC1COC(=O)C

Description

Octahydro-2-benzofuran-5,6-diyldimethanediyl diacetate is a chemical compound with the molecular formula C14H22O5.

Preparation Methods

The synthesis of octahydro-2-benzofuran-5,6-diyldimethanediyl diacetate typically involves the cyclization of appropriate precursors under specific reaction conditions. One common method includes the use of free radical cyclization cascades, which are effective in constructing complex benzofuran derivatives . Industrial production methods may involve microwave-assisted synthesis to enhance yield and reduce reaction times .

Chemical Reactions Analysis

Octahydro-2-benzofuran-5,6-diyldimethanediyl diacetate undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride.

Substitution: Common reagents for substitution reactions include halogens and nucleophiles under appropriate conditions.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols.

Scientific Research Applications

Octahydro-2-benzofuran-5,6-diyldimethanediyl diacetate has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex benzofuran derivatives.

Biology: Its derivatives have shown potential in antimicrobial and anticancer activities.

Medicine: Benzofuran derivatives are being explored for their therapeutic potential in treating diseases such as hepatitis C and cancer.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of octahydro-2-benzofuran-5,6-diyldimethanediyl diacetate involves its interaction with specific molecular targets and pathways. For instance, its antimicrobial activity is attributed to its ability to disrupt bacterial cell walls and inhibit essential enzymes . In cancer research, it may interfere with cell proliferation pathways, leading to apoptosis (programmed cell death) in cancer cells .

Comparison with Similar Compounds

Octahydro-2-benzofuran-5,6-diyldimethanediyl diacetate can be compared with other benzofuran derivatives such as:

Psoralen: Used in the treatment of skin diseases like psoriasis.

8-Methoxypsoralen: Known for its application in photochemotherapy.

Angelicin: Another benzofuran derivative with therapeutic potential.

What sets this compound apart is its unique structural features and the specific biological activities it exhibits, making it a valuable compound for further research and development.